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Compound of Interest

(112)-Hexadecen-7-yn-1-yl
Compound Name:
acetate

Cat. No.: B013429

Essential Safety and Handling Guide for (11Z)-
Hexadecen-7-yn-1-yl acetate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (11Z)-Hexadecen-7-yn-1-yl
acetate. The following procedures are designed to ensure the safe handling of this chemical in
a laboratory setting.

(11Z)-Hexadecen-7-yn-1-yl acetate is a chemical compound that requires careful handling
due to its potential hazards. While a specific Safety Data Sheet (SDS) for this exact compound
is not readily available, data from structurally similar compounds, such as other long-chain
alkenyl acetates and acetylenic compounds, indicate that it should be treated as a potential
skin and eye irritant.[1][2][3][4]

Hazard Identification and Classification

Based on analogous compounds, the primary hazards are:
 Skin Irritation: Causes skin irritation.[1][2][4]
o Eye Irritation: Causes serious eye irritation.[1][3]

e Aquatic Hazard: May be harmful to aquatic life with long-lasting effects.[1]
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Hazard Class GHS Category Hazard Statement
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[31[4]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation[1][3]
Hazardous to the Aquatic ) H413: May cause long lasting
Chronic 4

Environment

harmful effects to aquatic life[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment should

be worn at all times when handling (11Z)-Hexadecen-7-yn-1-yl acetate.[1][5][6]

PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile gloves are
recommended.[7][8] Check for

integrity before use.

Eye and Face Protection

Safety glasses with side

shields or goggles

A face shield should be worn in
addition to goggles if there is a

splash hazard.[8]

Skin and Body Protection

Laboratory coat

A lab coat or apron should be

worn over personal clothing.[7]

[9]

Respiratory Protection

Not generally required

Use in a well-ventilated area or
under a chemical fume hood to

avoid inhalation of any vapors.

[3][5]

Footwear

Closed-toe shoes

Shoes must cover the entire
foot.[9]

Experimental Protocols: Safe Handling and Storage

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.chemos.de/import/data/msds/GB_en/50933-33-0-A0049579-GB-en.pdf
https://www.echemi.com/sds/cis-7-cis-11-hexadecadienyl-acetate-pd180810129407.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4724595.htm
https://www.chemos.de/import/data/msds/GB_en/50933-33-0-A0049579-GB-en.pdf
https://www.echemi.com/sds/cis-7-cis-11-hexadecadienyl-acetate-pd180810129407.html
https://www.chemos.de/import/data/msds/GB_en/50933-33-0-A0049579-GB-en.pdf
https://www.benchchem.com/product/b013429?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/50933-33-0-A0049579-GB-en.pdf
https://www.chemicalbook.com/msds/acetic-acid-z-13-hexadecene-11-yne-1-yl-ester.pdf
https://www.adama.com/israel-agan/sites/adama_israel_agan/files/product-documents/2023-06/MSDS_1.pdf
https://www.fragranceoilsdirect.co.uk/blogs/news/personal-protective-equipment-for-fragrance-oil
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.fragranceoilsdirect.co.uk/blogs/news/personal-protective-equipment-for-fragrance-oil
https://www.youtube.com/watch?v=PRDvqUBJqiM
https://www.echemi.com/sds/cis-7-cis-11-hexadecadienyl-acetate-pd180810129407.html
https://www.chemicalbook.com/msds/acetic-acid-z-13-hexadecene-11-yne-1-yl-ester.pdf
https://www.youtube.com/watch?v=PRDvqUBJqiM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Adherence to the following procedures is mandatory for the safe handling and storage of (11Z)-
Hexadecen-7-yn-1-yl acetate.

Handling:

o Work Area: Always handle the chemical in a well-ventilated area, preferably within a certified
chemical fume hood.[3][5]

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[5]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[1]

o Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1][3]
Storage:

o Container: Keep the container tightly closed and stored in a cool, dry, and well-ventilated
place.

e Incompatible Materials: Store away from strong oxidizing agents.[6]

« Ignition Sources: Keep away from heat, sparks, and open flames.[6]

Accidental Release and First Aid Measures

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with an inert material such as sand, earth, or vermiculite. Do
not use combustible materials like sawdust.

Collection: Collect the absorbed material into a suitable, labeled container for disposal.

First Aid:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b013429?utm_src=pdf-body
https://www.benchchem.com/product/b013429?utm_src=pdf-body
https://www.echemi.com/sds/cis-7-cis-11-hexadecadienyl-acetate-pd180810129407.html
https://www.chemicalbook.com/msds/acetic-acid-z-13-hexadecene-11-yne-1-yl-ester.pdf
https://www.chemicalbook.com/msds/acetic-acid-z-13-hexadecene-11-yne-1-yl-ester.pdf
https://www.chemos.de/import/data/msds/GB_en/50933-33-0-A0049579-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/50933-33-0-A0049579-GB-en.pdf
https://www.echemi.com/sds/cis-7-cis-11-hexadecadienyl-acetate-pd180810129407.html
https://www.adama.com/israel-agan/sites/adama_israel_agan/files/product-documents/2023-06/MSDS_1.pdf
https://www.adama.com/israel-agan/sites/adama_israel_agan/files/product-documents/2023-06/MSDS_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[3]

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation occurs, seek medical advice.[1][3][5]

» After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[3]

» After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[5]

Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.
o Waste Collection: Collect waste material in a designated, labeled, and sealed container.

» Disposal Route: Dispose of the chemical waste through a licensed professional waste
disposal service. Do not empty into drains or release into the environment.[1]

o Container Disposal: Empty containers may retain product residue and should be disposed of
in the same manner as the chemical waste.

Visual Workflow for Handling (11Z)-Hexadecen-7-yn-
1-yl acetate

The following diagram illustrates the standard operating procedure for safely handling (11Z)-
Hexadecen-7-yn-1-yl acetate in a laboratory setting.
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Caption: Workflow for safe handling of (11Z)-Hexadecen-7-yn-1-yl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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